N~1~-(4-chlorobenzyl)-N~2~-[(4-methoxyphenyl)sulfonyl]-N~2~-(2-phenylethyl)glycinamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(4-methoxyphenyl)sulfonyl-(2-phenylethyl)amino]acetamide
• InChI: InChI=1S/C24H25ClN2O4S/c1-31-22-11-13-23(14-12-22)32(29,30)27(16-15-19-5-3-2-4-6-19)18-24(28)26-17-20-7-9-21(25)10-8-20/h2-14H,15-18H2,1H3,(H,26,28)
• InChI Key: MXKQPKWMZUCWBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CCC2=CC=CC=C2)CC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C24H25ClN2O4S
• Molecular Weight: 473.0 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the chlorobenzyl group could be introduced via a nucleophilic substitution reaction with 4-chlorobenzyl chloride. The methoxyphenylsulfonyl group could be introduced using a sulfonylation reaction. The phenylethylglycinamide group could be introduced using amide coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzyl, methoxyphenyl, and phenylethyl groups are all aromatic, which means they contain a ring of atoms with delocalized electrons. The sulfonyl and amide groups are polar, which means they have a positive and negative end, and can participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The benzyl group could potentially undergo electrophilic aromatic substitution reactions. The sulfonyl group could potentially undergo reactions with nucleophiles. The amide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would depend on the balance of polar and nonpolar groups in its structure. Its melting and boiling points would depend on the strength of the intermolecular forces it can form.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards of this compound would depend on its structure and reactivity. For example, the presence of a chlorine atom could potentially make it hazardous to the environment.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be a drug, future research could focus on optimizing its structure to improve its potency, selectivity, and pharmacokinetic properties.